Cas no 76105-39-0 (Benzenamine, 2-fluoro-4-(phenylthio)-)

• Product Name: Benzenamine, 2-fluoro-4-(phenylthio)-
• CAS No: 76105-39-0
• MF: C₁₂H₁₀NFS
• MW: 219.278
• CID: 4176172
• Update Time: 2025-05-19

Benzenamine, 2-fluoro-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4-(phenylthio)-

Additional information on Benzenamine, 2-fluoro-4-(phenylthio)-

Benzenamine, 2-fluoro-4-(phenylthio)- (CAS No. 76105-39-0): A Comprehensive Overview

Benzenamine, 2-fluoro-4-(phenylthio)-, identified by its CAS number 76105-39-0, is a fluorinated aromatic amine featuring a phenylthio substituent. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications in drug development. The presence of both fluorine and sulfur atoms in its molecular structure imparts distinct electronic and steric effects, making it a versatile intermediate in organic synthesis.

The compound's structure consists of a benzene ring substituted with an amino group at the 2-position, a fluorine atom at the 4-position, and a phenylthio group at the 4-position as well. This arrangement creates a molecule with potential for diverse chemical interactions, which is highly valuable in medicinal chemistry. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacological profile, while the phenylthio group introduces additional reactivity and functionalization possibilities.

In recent years, Benzenamine, 2-fluoro-4-(phenylthio)- has been explored as a key intermediate in the synthesis of various bioactive molecules. Its incorporation into pharmacophores has shown promise in developing novel therapeutic agents targeting different disease mechanisms. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated aromatic system provides a stable scaffold that can be further modified to optimize drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its role in designing molecules with enhanced binding affinity to biological targets. The fluorine atom's ability to engage in halogen bonding with amino acid residues in proteins has been leveraged to improve receptor binding. Additionally, the phenylthio group can participate in π-stacking interactions, further stabilizing the compound's orientation within the binding site. These features make Benzenamine, 2-fluoro-4-(phenylthio)- an attractive building block for rational drug design.

The synthesis of Benzenamine, 2-fluoro-4-(phenylthio)- involves multi-step organic reactions that highlight the compound's synthetic versatility. Common synthetic routes include nucleophilic aromatic substitution followed by thiolation reactions. These processes require careful optimization to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis and improve efficiency.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies have predicted favorable interactions between Benzenamine, 2-fluoro-4-(phenylthio)- and various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental work by allowing rapid screening of different derivatives and identifying promising candidates for further investigation.

In clinical research, derivatives of Benzenamine, 2-fluoro-4-(phenylthio)- have shown encouraging results in preclinical studies. Their ability to modulate enzyme activity and receptor binding has led to their investigation as potential treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The compound's structural features offer a balance between potency and selectivity, minimizing off-target effects and improving overall therapeutic efficacy.

The industrial significance of Benzenamine, 2-fluoro-4-(phenylthio)- extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging its unique properties for developing next-generation drugs. The demand for fluorinated compounds has surged due to their proven efficacy in enhancing drug performance. As a result, manufacturers are investing in scalable synthetic routes to produce this intermediate on an industrial scale.

Safety considerations are also paramount when handling Benzenamine, 2-fluoro-4-(phenylthio)-. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation or unwanted reactions. Additionally, personal protective equipment (PPE) such as gloves and lab coats should be used when working with this compound.

The future prospects for Benzenamine, 2-fluoro-4-(phenylthio)- are promising given its versatility and potential applications. Ongoing research aims to explore new synthetic methodologies and expand its utility in drug discovery programs. Collaborative efforts between academia and industry are expected to accelerate the development of novel therapeutics based on this intermediate.